Cas no 2384589-28-8 (2-({1-(tert-butoxy)carbonylazepan-4-yl}(methyl)amino)acetic acid)

• Product Name: 2-({1-(tert-butoxy)carbonylazepan-4-yl}(methyl)amino)acetic acid
• CAS No: 2384589-28-8
• MF: C₁₄H₂₆N₂O₄
• MW: 286.367244243622
• CID: 6561619
• PubChem ID: 165906608
• Update Time: 2025-05-21

2-({1-(tert-butoxy)carbonylazepan-4-yl}(methyl)amino)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({1-(tert-butoxy)carbonylazepan-4-yl}(methyl)amino)acetic acid
• 2-({1-[(tert-butoxy)carbonyl]azepan-4-yl}(methyl)amino)acetic acid
• 2384589-28-8
• EN300-1071469

• Inchi： 1S/C14H26N2O4/c1-14(2,3)20-13(19)16-8-5-6-11(7-9-16)15(4)10-12(17)18/h11H,5-10H2,1-4H3,(H,17,18)
• InChI Key： RUFXXXFPRXSVRP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(CC1)N(C)CC(=O)O)=O

Computed Properties

• Exact Mass: 286.18925731g/mol
• Monoisotopic Mass: 286.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 70.1Ų

Additional information on 2-({1-(tert-butoxy)carbonylazepan-4-yl}(methyl)amino)acetic acid

Comprehensive Overview of 2-({1-(tert-butoxy)carbonylazepan-4-yl}(methyl)amino)acetic acid (CAS No. 2384589-28-8)

2-({1-(tert-butoxy)carbonylazepan-4-yl}(methyl)amino)acetic acid (CAS No. 2384589-28-8) is a specialized organic compound with significant applications in pharmaceutical research and chemical synthesis. This compound belongs to the class of azepane derivatives, which are increasingly studied for their potential in drug development, particularly in the fields of neurology and oncology. The presence of both tert-butoxycarbonyl (Boc) and acetic acid functional groups makes it a versatile intermediate for further chemical modifications.

The chemical structure of 2-({1-(tert-butoxy)carbonylazepan-4-yl}(methyl)amino)acetic acid features a seven-membered azepane ring, which is a key scaffold in many bioactive molecules. Researchers are particularly interested in this compound due to its potential role in modulating enzyme activity and receptor binding. Recent studies have highlighted its utility in the synthesis of peptide mimetics and small-molecule inhibitors, which are critical in the development of targeted therapies.

One of the most notable applications of 2-({1-(tert-butoxy)carbonylazepan-4-yl}(methyl)amino)acetic acid is in the field of protease inhibition. Proteases are enzymes that play a crucial role in various physiological and pathological processes, including viral replication and cancer progression. The compound's unique structure allows it to act as a scaffold for protease inhibitors, making it a valuable tool in the fight against diseases such as COVID-19 and HIV.

In addition to its pharmaceutical applications, 2-({1-(tert-butoxy)carbonylazepan-4-yl}(methyl)amino)acetic acid is also used in material science. Its ability to form stable complexes with metals and other organic molecules makes it a promising candidate for the development of advanced polymers and catalysts. This dual utility in both life sciences and industrial chemistry underscores its importance in modern research.

The synthesis of 2-({1-(tert-butoxy)carbonylazepan-4-yl}(methyl)amino)acetic acid typically involves multi-step organic reactions, including Boc protection, alkylation, and carboxylic acid formation. These processes require precise control of reaction conditions to ensure high yield and purity. Advances in green chemistry have also led to the development of more sustainable methods for producing this compound, aligning with the growing demand for environmentally friendly chemical processes.

Market demand for 2-({1-(tert-butoxy)carbonylazepan-4-yl}(methyl)amino)acetic acid has been steadily increasing, driven by its expanding applications in drug discovery and biotechnology. Pharmaceutical companies and research institutions are actively seeking high-quality supplies of this compound to support their R&D efforts. The global market for specialty chemicals like this one is expected to grow significantly in the coming years, fueled by advancements in personalized medicine and biopharmaceuticals.

For researchers and industry professionals, understanding the physicochemical properties of 2-({1-(tert-butoxy)carbonylazepan-4-yl}(methyl)amino)acetic acid is essential. Key parameters such as solubility, stability, and reactivity must be carefully considered when designing experiments or formulations. Analytical techniques like NMR spectroscopy and mass spectrometry are commonly used to characterize this compound and ensure its quality.

In summary, 2-({1-(tert-butoxy)carbonylazepan-4-yl}(methyl)amino)acetic acid (CAS No. 2384589-28-8) is a highly versatile and valuable compound with wide-ranging applications in pharmaceuticals, biotechnology, and material science. Its unique chemical structure and functional groups make it a key intermediate in the synthesis of bioactive molecules and advanced materials. As research continues to uncover new uses for this compound, its importance in scientific and industrial fields is likely to grow even further.